Cas no 152362-31-7 ((4-Amino-3-bromo-phenyl)-acetic Acid ethyl ester-)

• Product Name: (4-Amino-3-bromo-phenyl)-acetic Acid ethyl ester-
• CAS No: 152362-31-7
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• MDL: MFCD12547819
• CID: 4604059
• Update Time: 2023-11-22

(4-Amino-3-bromo-phenyl)-acetic Acid ethyl ester- Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-amino-3-bromophenyl)acetate
• ethyl (4-amino-3-bromophenyl)acetate
• (4-Amino-3-bromo-phenyl)-acetic acid ethyl ester
• ethyl 4-amino-3-bromophenylacetate
• CGA36231
• Ethyl 4-Amino-3-bromophenyl acetate
• Benzeneacetic acid, 4-amino-3-bromo-, ethyl ester
• (4-Amino-3-bromo-phenyl)-acetic Acid ethyl ester-

• MDL： MFCD12547819
• Inchi： 1S/C10H12BrNO2/c1-2-14-10(13)6-7-3-4-9(12)8(11)5-7/h3-5H,2,6,12H2,1H3
• InChI Key： KGGLRUUIPVNGRB-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CC(=O)OCC)N

Computed Properties

• Exact Mass: 257.005
• Monoisotopic Mass: 257.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines 2-bromoanilines